Cas no 104160-38-5 (D-Serine, O-methyl-, phenylmethyl ester)

D-Serine, O-methyl-, phenylmethyl ester structure
104160-38-5 structure
Product Name:D-Serine, O-methyl-, phenylmethyl ester
CAS No:104160-38-5
MF:C11H15NO3
MW:209.241703271866
CID:1141189
PubChem ID:13652499
Update Time:2025-04-20

D-Serine, O-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Serine, O-methyl-, phenylmethyl ester
    • PLGIWPZJAPVLTD-SNVBAGLBSA-N
    • SCHEMBL6119410
    • O-methyl-D-serine benzyl ester
    • (R)-Benzyl 2-amino-3-methoxypropanoate
    • 104160-38-5
    • Inchi: 1S/C11H15NO3/c1-14-8-10(12)11(13)15-7-9-5-3-2-4-6-9/h2-6,10H,7-8,12H2,1H3/t10-/m1/s1
    • InChI Key: PLGIWPZJAPVLTD-SNVBAGLBSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@@H](COC)N)=O

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 61.6Ų
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